Cas no 953805-81-7 (N-Desmethyl Ibandronate Sodium)

• Product Name: N-Desmethyl Ibandronate Sodium
• CAS No: 953805-81-7
• MF: C₈H₂₀NNaO₇P₂
• MW: 327.184195518494
• CID: 1065084
• PubChem ID: 71315659
• Update Time: 2025-09-20

N-Desmethyl Ibandronate Sodium Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Ibandronate Sodium
• sodium,hydroxy-[1-hydroxy-3-(pentylamino)-1-phosphonopropyl]phosphinate
• P,P'-[1-Hydroxy-3-(pentylamino)propylidene]bisphosphonic Acid Sodium Salt
• sodium;hydroxy-[1-hydroxy-3-(pentylamino)-1-phosphonopropyl]phosphinate
• N-DesmethylIbandronateSodium
• 953805-81-7
• Sodium hydrogen [1-hydroxy-3-(pentylamino)-1-phosphonopropyl]phosphonate
• Phosphonic acid, P,P'-[1-hydroxy-3-(pentylamino)propylidene]bis-, sodium salt (1:1); N-Desmethylibandronate Sodium
• FT-0666132
• DTXSID70747531
• N-Desmethylibandronate Sodium

• Inchi： 1S/C8H21NO7P2.Na/c1-2-3-4-6-9-7-5-8(10,17(11,12)13)18(14,15)16;/h9-10H,2-7H2,1H3,(H2,11,12,13)(H2,14,15,16);/q;+1/p-1
• InChI Key： GCEDURVNUIBCGE-UHFFFAOYSA-M
• SMILES： P(C(CCNCCCCC)(O)P(=O)(O)O)(=O)(O)[O-].[Na+]

Computed Properties

• Exact Mass: 327.06100
• Monoisotopic Mass: 327.06127025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 169.77000
• LogP: 0.98690
• Vapor Pressure: No date available

N-Desmethyl Ibandronate Sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates